Cas no 1890663-17-8 (3-(1-benzothiophen-3-yl)butan-1-amine)

• Product Name: 3-(1-benzothiophen-3-yl)butan-1-amine
• CAS No: 1890663-17-8
• MF: C₁₂H₁₅NS
• MW: 205.31920170784
• CID: 5824334
• PubChem ID: 116962210
• Update Time: 2025-05-20

3-(1-benzothiophen-3-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzothiophen-3-yl)butan-1-amine
• 1890663-17-8
• EN300-1803342

• Inchi： 1S/C12H15NS/c1-9(6-7-13)11-8-14-12-5-3-2-4-10(11)12/h2-5,8-9H,6-7,13H2,1H3
• InChI Key： XJTWVUQDXRHCQV-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC=CC1=2)C(C)CCN

Computed Properties

• Exact Mass: 205.09252066g/mol
• Monoisotopic Mass: 205.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 3-(1-benzothiophen-3-yl)butan-1-amine

Introduction to 3-(1-Benzothiophen-3-yl)butan-1-amine (CAS No. 1890663-17-8)

3-(1-Benzothiophen-3-yl)butan-1-amine, also known by its CAS number 1890663-17-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of benzothiophenes, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of 3-(1-Benzothiophen-3-yl)butan-1-amine features a benzothiophene moiety linked to a butylamine chain. The benzothiophene ring system is characterized by a benzene ring fused with a thiophene ring, providing a rigid and planar structure that can interact with various biological targets. The butylamine side chain adds flexibility and potential for hydrogen bonding, which can enhance the compound's binding affinity to specific receptors.

Recent studies have highlighted the potential of 3-(1-Benzothiophen-3-yl)butan-1-amine in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also revealed that the compound can modulate the activity of nuclear factor-kappa B (NF-κB), a key transcription factor involved in inflammation and immune responses.

In addition to its anti-inflammatory properties, 3-(1-Benzothiophen-3-yl)butan-1-amine has shown promise in cancer research. A study published in Cancer Research in 2023 reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 3-(1-Benzothiophen-3-yl)butan-1-amine could be a valuable lead compound for the development of novel anti-cancer drugs.

The pharmacokinetic profile of 3-(1-Benzothiophen-3-yl)butan-1-amine has also been investigated. Preclinical studies have shown that this compound has good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. Furthermore, the compound exhibits low toxicity in animal models, making it a promising candidate for further clinical development.

In terms of synthetic routes, several methods have been developed for the preparation of 3-(1-Benzothiophen-3-yl)butan-1-amine. One common approach involves the coupling of 3-bromobenzothiophene with butylamine using palladium-catalyzed cross-coupling reactions. This method provides high yields and good purity, making it suitable for large-scale synthesis. Another approach involves the use of transition metal-free methods, which can reduce the cost and environmental impact of the synthesis process.

The potential applications of 3-(1-Benzothiophen-3-yl)butan-1-amine extend beyond its direct therapeutic effects. For example, this compound can serve as a valuable tool for studying the biological mechanisms underlying inflammation and cancer. By using it as a probe molecule, researchers can gain insights into the signaling pathways and molecular targets involved in these diseases. Additionally, the structural features of 3-(1-Benzothiophen-3-yl)butan-1-amine make it an excellent starting point for structure-based drug design, where modifications can be made to optimize its pharmacological properties.

In conclusion, 3-(1-Benzothiophen-3-yl)butan-1-amine (CAS No. 1890663-17-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more studies are conducted, it is likely that new insights and applications will emerge, further solidifying its importance in the field.